Cas no 2229113-69-1 (1-(3-phenoxyphenyl)cyclopentan-1-amine)

• Product Name: 1-(3-phenoxyphenyl)cyclopentan-1-amine
• CAS No: 2229113-69-1
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 6406635
• PubChem ID: 165850490
• Update Time: 2025-10-28

1-(3-phenoxyphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenoxyphenyl)cyclopentan-1-amine
• EN300-1863881
• 2229113-69-1

• Inchi： 1S/C17H19NO/c18-17(11-4-5-12-17)14-7-6-10-16(13-14)19-15-8-2-1-3-9-15/h1-3,6-10,13H,4-5,11-12,18H2
• InChI Key： VRPPKNVLRRJCQR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)C1(CCCC1)N

Computed Properties

• Exact Mass: 253.146664230g/mol
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-phenoxyphenyl)cyclopentan-1-amine

Professional Introduction to Compound with CAS No. 2229113-69-1 and Product Name: 1-(3-phenoxyphenyl)cyclopentan-1-amine

The compound with the CAS number 2229113-69-1 and the product name 1-(3-phenoxyphenyl)cyclopentan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The presence of a cyclopentan-1-amine moiety combined with a 3-phenoxyphenyl substituent suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel pharmacophores has been instrumental in addressing unmet medical needs. The structural features of 1-(3-phenoxyphenyl)cyclopentan-1-amine align well with current trends in medicinal chemistry, particularly in the design of molecules that exhibit high selectivity and efficacy. The cyclopentan ring is known for its ability to mimic the conformational flexibility of natural amino acids, while the phenoxy group introduces hydrophobic interactions that can enhance binding affinity to biological receptors. This combination has been strategically exploited in the synthesis of various bioactive compounds.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in creating derivatives that target specific enzymatic or receptor pathways. For instance, studies have indicated that analogs of 1-(3-phenoxyphenyl)cyclopentan-1-amine may interact with enzymes involved in metabolic disorders, offering a new avenue for therapeutic intervention. The phenoxyphenyl moiety, in particular, has shown promise in modulating pathways related to inflammation and pain management.

The synthesis of 1-(3-phenoxyphenyl)cyclopentan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the functionalization of the cyclopentanone core, followed by nucleophilic substitution to introduce the amine group. The subsequent coupling of the 3-phenoxyphenyl unit requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems have greatly facilitated these steps, making it feasible to produce this compound on a scalable basis.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding interactions of 1-(3-phenoxyphenyl)cyclopentan-1-amine with biological targets. These studies have revealed that the compound exhibits favorable binding profiles with receptors involved in neurological disorders. The ability to predict such interactions computationally has significantly accelerated the drug discovery process, allowing researchers to prioritize compounds for experimental validation.

The pharmacological evaluation of 1-(3-phenoxyphenyl)cyclopentan-1-amine has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that this molecule may possess agonistic activity at certain neurotransmitter receptors, potentially making it useful in treating conditions such as depression and anxiety. Additionally, its structural similarity to known pharmacophores has prompted investigations into its potential as a scaffold for developing next-generation therapeutics.

In conclusion, 1-(3-phenoxyphenyl)cyclopentan-1-amine (CAS No. 2229113-69-1) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.